Cas no 1803-60-7 (2,5-Piperazinedione,3-methyl-6-(2-methylpropyl)-)

• Product Name: 2,5-Piperazinedione,3-methyl-6-(2-methylpropyl)-
• CAS No: 1803-60-7
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• CID: 179076
• PubChem ID: 3634567
• Update Time: 2025-04-19

2,5-Piperazinedione,3-methyl-6-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Piperazinedione,3-methyl-6-(2-methylpropyl)-
• Cyclo(Leu-Ala)
• 3-ISOBUTYL-6-METHYL-2,5-PIPERAZINEDIONE
• (3S,6S)-6-isobutyl-3-methyl-2,5-diketopiperazine
• cis-cyclo(Ala-Leu)
• cyclo(L-Ala-L-Leu)
• FT-0690422
• NCGC00168988-01
• 3-ISO-BUTYL-6-METHYL-2,5-PIPERAZINEDIONE
• ACon1_000533
• BRD-A00676660-001-01-3
• cyclo-(leu-ala)
• 3-methyl-6-(2-methylpropyl)piperazine-2,5-dione
• SCHEMBL13033905
• AKOS014212852
• FS-6953
• 3-Isobutyl-6-methylpiperazine-2,5-dione
• 35590-72-8
• 1803-60-7
• n-(5-chloro-2-methoxyphenyl)-3-oxo-butanamid
• CHEMBL1957401
• ImDKP
• Cyclo(alanylleucyl)
• cyclo (Ala-Leu)

• Inchi： 1S/C9H16N2O2/c1-5(2)4-7-9(13)10-6(3)8(12)11-7/h5-7H,4H2,1-3H3,(H,10,13)(H,11,12)
• InChI Key： DBJPZCJQDRPOME-UHFFFAOYSA-N
• SMILES： O=C1C(CC(C)C)NC(C(C)N1)=O

Computed Properties

• Exact Mass: 184.12100
• Monoisotopic Mass: 184.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Color/Form: Oil
• PSA: 58.20000
• LogP: 0.69320

2,5-Piperazinedione,3-methyl-6-(2-methylpropyl)- Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids and derivatives